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Compound of Interest

Compound Name: 4-Pentylbenzoyl! chloride

Cat. No.: B1345984

Essential Safety and Handling Guide for 4-
Pentylbenzoyl Chloride

This guide provides critical safety and logistical information for the proper handling and
disposal of 4-Pentylbenzoyl chloride, a corrosive chemical requiring stringent safety
protocols. Adherence to these procedures is vital for the safety of all laboratory personnel.

Chemical Identifier:

e Name: 4-Pentylbenzoyl chloride
o CAS Number: 49763-65-7

e Molecular Formula: C12H15CIO

Hazard Summary: 4-Pentylbenzoyl chloride is classified as a corrosive substance that
causes severe skin burns and serious eye damage.[1][2][3] It is also moisture-sensitive and
may react with water to release toxic gases, such as hydrogen chloride.[4][5]

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory for all personnel
handling this compound. The selection of PPE should be based on a thorough risk assessment
of the specific procedures being performed.
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PPE Category

Item

Specifications

Eye and Face Protection

Safety Goggles and Face
Shield

Must be worn at all times. A
face shield provides an
additional layer of protection

against splashes.[4][6]

Skin Protection

Disposable Nitrile Gloves

Double-gloving is
recommended. Gloves should
be changed frequently and

immediately if contaminated.[6]

Lab Coat or Gown

A disposable, long-sleeved
gown that closes in the back is
required to prevent
contamination of personal

clothing.

Shoe Covers

Disposable shoe covers
should be worn to prevent
tracking contaminants out of

the laboratory.[6]

Respiratory Protection

N95 Respirator or Higher

To be used in a well-ventilated
area. For operations with a
higher risk of aerosol
generation, a higher level of
respiratory protection, such as
a full-face respirator, may be

necessary.[4][7]

Safe Handling and Storage Protocol

Handling:

» Ventilation: Always handle 4-Pentylbenzoyl chloride in a certified chemical fume hood to

minimize inhalation exposure.[4]
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e Avoid Contact: Prevent contact with skin, eyes, and clothing by wearing the appropriate PPE.

[8]

e Moisture Sensitivity: This chemical is moisture-sensitive.[4][7][9] Take precautions to avoid
contact with water or humid air, which can cause a vigorous reaction and the release of toxic
hydrogen chloride gas.[4][5]

« Ignition Sources: Keep away from heat and sources of ignition.[7][10]

» Hygiene: Wash hands thoroughly after handling.[1][8] Do not eat, drink, or smoke in the
laboratory.[8]

Storage:
» Store in a dry, cool, and well-ventilated area.[4][5][8]
» Keep containers tightly closed to prevent moisture contamination.[4][5][8]

o Store away from incompatible materials such as strong bases, alcohols, and metals.[4]

Emergency Procedures
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Emergency Situation

Procedural Steps

Skin Contact

1. Immediately remove all contaminated
clothing. 2. Rinse the affected skin area with
copious amounts of water for at least 15

minutes. 3. Seek immediate medical attention.

[1]14]

Eye Contact

1. Immediately flush eyes with plenty of water
for at least 15 minutes, occasionally lifting the
upper and lower eyelids. 2. Remove contact
lenses if present and easy to do. 3. Seek

immediate medical attention.[1][4]

Inhalation

1. Move the individual to fresh air. 2. If breathing
is difficult, provide oxygen. 3. If the individual is
not breathing, give artificial respiration. 4. Seek

immediate medical attention.[1]

Ingestion

1. Do NOT induce vomiting. 2. Rinse mouth with
water. 3. Never give anything by mouth to an
unconscious person. 4. Seek immediate medical
attention.[1][4]

Spill

1. Evacuate the area. 2. Wear appropriate PPE,
including respiratory protection. 3. Absorb the
spill with an inert, dry material (e.g., sand,
vermiculite). 4. Collect the absorbed material
into a suitable container for hazardous waste
disposal. 5. Do not use water to clean up the
spill.[4]

Disposal Plan

All disposable PPE and materials contaminated with 4-Pentylbenzoyl chloride must be

considered hazardous waste.[6]

o Waste Collection: Collect all waste in designated, properly labeled, and sealed containers.
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» Disposal: Dispose of hazardous waste through a licensed hazardous waste management
company in accordance with all local, state, and federal regulations.[1][6] Do not dispose of
down the drain.[4]

Visual Workflow Guides

The following diagrams illustrate the standard operating procedures for handling 4-
Pentylbenzoyl chloride and the appropriate response to an accidental spill.
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Caption: Workflow for the safe handling of 4-Pentylbenzoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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